Cas no 1871996-44-9 (3-Hydroxy-3-[4-(methoxycarbonyl)-5-methylfuran-2-yl]propanoic acid)

• Product Name: 3-Hydroxy-3-[4-(methoxycarbonyl)-5-methylfuran-2-yl]propanoic acid
• CAS No: 1871996-44-9
• MF: C₁₀H₁₂O₆
• MW: 228.198683738708
• CID: 6409598
• PubChem ID: 165618493
• Update Time: 2025-11-06

3-Hydroxy-3-[4-(methoxycarbonyl)-5-methylfuran-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1850113
• 3-hydroxy-3-[4-(methoxycarbonyl)-5-methylfuran-2-yl]propanoic acid
• 1871996-44-9
• 3-Hydroxy-3-[4-(methoxycarbonyl)-5-methylfuran-2-yl]propanoic acid

• Inchi： 1S/C10H12O6/c1-5-6(10(14)15-2)3-8(16-5)7(11)4-9(12)13/h3,7,11H,4H2,1-2H3,(H,12,13)
• InChI Key： QQOYQYVDVVQQSR-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1C(CC(=O)O)O

Computed Properties

• Exact Mass: 228.06338810g/mol
• Monoisotopic Mass: 228.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 97Ų

Additional information on 3-Hydroxy-3-[4-(methoxycarbonyl)-5-methylfuran-2-yl]propanoic acid

Comprehensive Overview of 3-Hydroxy-3-[4-(methoxycarbonyl)-5-methylfuran-2-yl]propanoic acid (CAS No. 1871996-44-9)

3-Hydroxy-3-[4-(methoxycarbonyl)-5-methylfuran-2-yl]propanoic acid (CAS No. 1871996-44-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated for convenience, features a furan ring substituted with a methoxycarbonyl group and a methyl group, coupled with a hydroxypropanoic acid side chain. Its molecular framework makes it a promising candidate for applications in drug discovery, particularly in the development of enzyme inhibitors and anti-inflammatory agents.

Recent studies highlight the growing interest in furan derivatives, such as 3-Hydroxy-3-[4-(methoxycarbonyl)-5-methylfuran-2-yl]propanoic acid, owing to their potential in addressing modern healthcare challenges. For instance, researchers are exploring its role in metabolic pathway modulation, a hot topic in the context of diabetes and obesity management. The compound's ability to interact with key enzymes like lipoxygenase and cyclooxygenase has sparked discussions in academic forums and search engine queries, with users frequently asking, "How do furan derivatives contribute to anti-inflammatory therapies?"

From a synthetic chemistry perspective, CAS No. 1871996-44-9 is notable for its stereochemical complexity, which poses both challenges and opportunities for asymmetric synthesis. Laboratories focusing on green chemistry are particularly interested in developing eco-friendly routes to synthesize this compound, aligning with the global push for sustainable pharmaceutical production. Searches related to "green synthesis of hydroxypropanoic acid derivatives" have surged, reflecting this trend.

In the realm of material science, 3-Hydroxy-3-[4-(methoxycarbonyl)-5-methylfuran-2-yl]propanoic acid has been investigated for its potential in biodegradable polymer formulations. Its carboxylic acid and hydroxyl groups enable it to act as a monomer for polyester synthesis, a subject of high interest given the demand for eco-friendly packaging materials. This application resonates with popular search queries like "biodegradable alternatives to conventional plastics."

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are frequently discussed in online forums. Researchers often search for "optimized HPLC methods for furan-based acids" or "NMR peaks interpretation for CAS 1871996-44-9," underscoring the need for detailed technical resources. The compound's UV absorption properties also make it relevant in photochemical studies, another area of growing interest.

In summary, 3-Hydroxy-3-[4-(methoxycarbonyl)-5-methylfuran-2-yl]propanoic acid (CAS No. 1871996-44-9) represents a multifaceted compound with applications spanning pharmaceuticals, green chemistry, and material science. Its structural features and functional groups continue to inspire innovative research, addressing contemporary challenges in health and sustainability. As interest in bioactive furan derivatives grows, this compound is poised to remain a key subject in scientific literature and industry-focused discussions.